Cas no 11034-31-4 (7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 2-methyl-, disodium salt, [1S-(exo,exo)]- (9CI))

• Product Name: 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 2-methyl-, disodium salt, [1S-(exo,exo)]- (9CI)
• CAS No: 11034-31-4
• MF: C₉H₁₀Na₂O₅
• MW: 244.152245044708
• CID: 215608
• PubChem ID: 202544
• Update Time: 2025-04-19

7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 2-methyl-, disodium salt, [1S-(exo,exo)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 2-methyl-, disodium salt, [1S-(exo,exo)]- (9CI)
• Sodium palasonin
• Palasonin, disodium salt
• Disodium 2-methyl-7-oxabicyclo(2.2.1)heptane-2,3-dicarboxylate (1S-(exo,exo))-
• DTXSID40911601
• Disodium 2-methyl-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylate
• 11034-31-4
• 7-Oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid, 2-methyl-, disodium salt, (1S-(exo,exo))-

• Inchi： 1S/C9H12O5.2Na/c1-9(8(12)13)5-3-2-4(14-5)6(9)7(10)11;;/h4-6H,2-3H2,1H3,(H,10,11)(H,12,13);;/q;2*+1/p-2/t4?,5-,6?,9?;;/m0../s1
• InChI Key： KXQCUZGJMLWLDV-XIBCQERPSA-L
• SMILES： [Na+].[Na+].O1C2CC[C@H]1C(C(=O)[O-])(C)C2C(=O)[O-]

Computed Properties

• Exact Mass: 244.0324
• Monoisotopic Mass: 244.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• Boiling Point: 423.1°Cat760mmHg
• Flash Point: 175.2°C
• PSA: 89.49